Cas no 886943-63-1 (N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide
• CAS No: 886943-63-1
• MF: C₂₁H₁₆FN₃O₃S₂
• MW: 441.498445510864
• CID: 5478920
• Update Time: 2025-08-05

N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C21H16FN3O3S2/c1-30(27,28)16-10-8-14(9-11-16)20(26)25(13-15-5-2-3-12-23-15)21-24-19-17(22)6-4-7-18(19)29-21/h2-12H,13H2,1H3
• InChI Key： XMFXHJSJEMJAPY-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(F)C=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

Professional Introduction to N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 886943-63-1)

N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide, identified by its CAS number 886943-63-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural features of this molecule, particularly the presence of a benzothiazole core and fluoro substituents, contribute to its unique chemical and pharmacological properties.

The benzothiazole moiety is a well-known pharmacophore in drug discovery, often found in compounds with antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluoro group at the 4-position of the benzothiazole ring enhances the metabolic stability and binding affinity of the molecule to its target proteins. This modification is particularly crucial in medicinal chemistry, as it can significantly influence the pharmacokinetic profile of a drug candidate.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the benefits of fluorinated heterocycles. The compound N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide exemplifies this trend, as it incorporates both fluoro- and pyridine-based fragments, which are known to enhance receptor binding interactions. Such structural elements are often employed to improve drug efficacy and selectivity.

The methanesulfonyl group at the 4-position of the benzamide moiety further contributes to the pharmacological profile of this compound. Methanesulfonyl groups are frequently used in medicinal chemistry due to their ability to increase lipophilicity and improve oral bioavailability. Additionally, they can serve as anchors for hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. The combination of these structural features makes N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of benzothiazole derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, modifications at the 2-position of the benzothiazole ring have been shown to modulate the activity of enzymes such as carbonic anhydrase and tyrosine kinases. The presence of a fluoro group at the 4-position can further fine-tune these interactions, leading to improved therapeutic outcomes. This has prompted researchers to explore analogs of N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide, aiming to identify more potent and selective inhibitors.

The pyridine moiety in this compound also plays a critical role in its biological activity. Pyridine derivatives are widely recognized for their ability to interact with various biological targets, including receptors and enzymes. The 2-pyridinemethyl group in N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide can participate in hydrogen bonding interactions with polar residues in protein binding pockets, thereby enhancing binding affinity. This feature is particularly valuable in designing molecules with high target specificity.

In conclusion, N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide(CAS No. 886943-63-1) represents a compelling example of how structural modifications can enhance the biological activity of pharmaceutical candidates. Its unique combination of functional groups—b... Strong>